Cas no 1804692-09-8 (2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1804692-09-8
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 4846529
• Update Time: 2025-07-19

2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5N/c1-4-2-5(8(11,12)13)3-14-6(4)7(9)10/h2-3,7H,1H3
• InChI Key： VLNOEIPCCSBVCG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(C)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1804692-09-8)

2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine, identified by the chemical identifier CAS No. 1804692-09-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and alkyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine include two fluorine atoms at the difluoromethyl position, a methyl group at the 3-methyl position, and another trifluoromethyl group at the 5-(trifluoromethyl) position. These substituents not only enhance the compound's lipophilicity but also influence its reactivity and interaction with biological targets. The compound's molecular formula is C₈H₇F₆N, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms.

In recent years, the demand for fluorinated pyridines has surged due to their broad utility in medicinal chemistry. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs, including their metabolic stability, solubility, and binding affinity to biological receptors. The introduction of fluorine at specific positions in a molecule can lead to enhanced potency, selectivity, and bioavailability, making such compounds highly sought after in drug discovery efforts.

One of the most compelling aspects of 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in synthesizing small molecules that interact with enzymes involved in cancer pathways. The electron-withdrawing nature of the fluorinated substituents enhances the compound's ability to engage with hydrophobic pockets of target proteins, improving binding interactions.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the spatial arrangement of fluorine atoms in 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine allows for optimal positioning within active sites of enzymes and receptors. This has guided medicinal chemists in designing derivatives with improved pharmacological profiles. Additionally, the compound's stability under various reaction conditions makes it a reliable precursor in multi-step synthetic sequences.

The agrochemical sector has also recognized the potential of fluorinated pyridines like 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine. Its structural motifs are incorporated into herbicides and pesticides due to their ability to disrupt metabolic pathways in weeds and pests while maintaining low toxicity to non-target organisms. The presence of multiple fluorine atoms contributes to the compound's resistance against degradation by environmental factors, ensuring prolonged efficacy.

From a synthetic perspective, 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine serves as a versatile intermediate. It can be further functionalized through nucleophilic substitution reactions, cross-coupling reactions, or metal-catalyzed transformations to yield diverse derivatives. These derivatives are then evaluated for their biological activity using high-throughput screening (HTS) platforms. The success of this approach lies in the compound's ability to undergo selective modifications while retaining its core structural framework.

The role of fluorine in modulating electronic properties is particularly noteworthy. In 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine, the electron-withdrawing effects of the trifluoromethyl groups enhance the electrophilicity of certain carbon centers, facilitating reactions such as Suzuki-Miyaura couplings or Buchwald-Hartwig aminations. This reactivity has been exploited to introduce additional functional groups or linkages, expanding the library of possible derivatives.

In conclusion, 2-(Difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1804692-09-8) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this are poised to play an increasingly pivotal role in advancing drug discovery and agricultural innovation.